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Known Information on Dodemorph

The table below summarizes the key findings from the identified study:

Aspect Description

General Function Morpholine fungicide; inhibits steroid biosynthesis and lipid peroxidases; can
disturb plasmalemma semipermeability and alter Mg2+-dependent ATP-ase

activity [1].

Antifungal
Activity

Exhibits antibacterial side effects; diequatorial (cis-) form shows higher

antibacterial activity than the axial-equatorial (trans-) form [1].

Joint Action No synergy found between diastereomers in direct antibacterial activity. However,

a synergistic fungistatic effect against B. cinerea was observed by changing the
ratio of its diastereomers [1].

Relevance to
Performance

Stereospecific degradation of diastereomers by plant-associated bacteria changes
their ratio in the environment, influencing its final antifungal performance [1].
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While dodemorph protocols are unavailable, current research focuses heavily on overcoming fungicide

resistance and developing alternative control strategies for Botrytis cinerea.

Widespread Fungicide Resistance: Recent studies on blueberries in Michigan show high resistance
frequencies to commonly used fungicides. In 2022, sensitivity to boscalid (FRAC 7) and

pyraclostrobin (FRAC 11) was below 50%, while sensitivity to fludioxonil (FRAC 12), fluopyram
(FRAC 7), and fenhexamid (FRAC 17) remained above 80% [2].

Multidrug Resistance (MDR) Mechanisms: A significant concern is MDR, linked to the
overexpression of ATP-binding cassette (ABC) transporters like BcatrB, BcatrD, and BcatrK in B.
cinerea. Exposure to certain plant secondary metabolites (e.g., resveratrol, camptothecin) can induce
this overexpression, leading to pre-adaptation and reduced sensitivity to multiple fungicides [3].

Promising Alternative Strategies:
Essential Oils: Vapor-phase application of peppermint, lemongrass, litsea, and thyme essential

oils completely inhibited B. cinerea growth in vitro and on inoculated strawberries [4].
Biocontrol Agents: Beneficial bacteria like Pseudomonas protegens and actinomycetes such

as Streptomyces sp. show potential by secreting antifungal compounds and stimulating host
plant defenses [5] [6].

Suggested Experimental Workflow for Fungicide
Testing

For researchers aiming to develop their own protocols for novel compounds or re-evaluate existing

fungicides like dodemorph, the following generalized workflow, based on current methodologies, is

recommended.
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Detailed Methodologies

Pathogen Isolation and Culture

Strain Collection: Isolate single-spore isolates of B. cinerea from infected plant material (e.g.,

blighted blossoms or fruit) [2].
Culture Conditions: Maintain cultures on Potato Dextrose Agar (PDA) or 20% V8 juice agar.

For long-term storage, methods such as overlaying culture with sterile glass fiber pieces and
storing desiccated at -20°C are effective [2].

Fungicide Preparation

Stock Solution: Prepare a concentrated stock solution of the fungicide. For compounds with
low water solubility, use a solvent like acetone or methanol. The final solvent concentration in

the growth medium should not exceed 1% (v/v), with a solvent-only control included [1] [2].
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Serial Dilution: Incorporate the fungicide stock into the molten agar medium (e.g., PDA) at a

series of concentrations (e.g., 1000/2ⁿ mg·L⁻¹) to create a discriminatory dose range [1] [2].

Antifungal Activity Assays

Conidial Germination Assay: This method tests the effect on spore germination.

Prepare a conidial suspension (e.g., 10⁴ spores/mL) from a 7-day-old culture in a sterile
saline solution with a surfactant (e.g., 0.5% Tween 80) [2] [4].

Apply droplets of suspension to fungicide-amended agar or expose to treated surfaces.
Incubate and assess germination inhibition after 16-24 hours [2].

Mycelial Growth Inhibition Assay: This method tests the effect on established mycelium.
Place mycelial plugs from the edge of an active culture onto fungicide-amended PDA

plates.
Measure the radial growth of the colony over time and calculate the percentage of growth

inhibition compared to an untreated control [1] [6].
The effective concentration that inhibits growth by 50% (EC₅₀) can be calculated from this

data.

In Planta Efficacy Trials

Plant Material: Use susceptible host plants (e.g., strawberry fruits or leaves, tomato plants) [5]

[4].
Inoculation: Treat plant tissue with the fungicide, then inoculate with a droplet of B. cinerea
conidial suspension. Alternatively, wound the tissue before inoculation to test under high
disease pressure.

Disease Assessment: Incubate under conditions conducive to disease development (high
humidity) and measure lesion diameter or disease severity index over several days. The control

efficacy can be calculated as: [(Lesion diameter in control - Lesion diameter
in treatment) / Lesion diameter in control] × 100% [4] [6].

Key Considerations for Researchers

Analytical Chemistry: For compounds like dodemorph that exist as diastereomers, analytical

techniques like Gas Chromatography (GC) or HPLC are crucial to determine the precise composition
and stability of the diastereomer ratio in your experimental preparations, as this directly impacts

efficacy [1].
Resistance Monitoring: Given the prevalence of MDR, it is critical to characterize the resistance

profile of any B. cinerea isolate used in research against a panel of standard fungicides to understand
its baseline phenotype [2].
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Synergistic Combinations: Explore combinations of fungicides with different FRAC codes or with

biocontrol agents to enhance efficacy and mitigate resistance development [1] [6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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